Cas no 1061162-65-9 (2-(adamantan-1-yl)methylpiperidine)

• Product Name: 2-(adamantan-1-yl)methylpiperidine
• CAS No: 1061162-65-9
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 6014482
• PubChem ID: 84083884
• Update Time: 2025-10-21

2-(adamantan-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)methylpiperidine
• 2-[(adamantan-1-yl)methyl]piperidine
• EN300-1797848
• 1061162-65-9

• Inchi： 1S/C16H27N/c1-2-4-17-15(3-1)11-16-8-12-5-13(9-16)7-14(6-12)10-16/h12-15,17H,1-11H2
• InChI Key： ZIPDTGXQASBJBT-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 233.214349865g/mol
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Additional information on 2-(adamantan-1-yl)methylpiperidine

Comprehensive Analysis of 2-(Adamantan-1-yl)methylpiperidine (CAS No. 1061162-65-9): Properties, Applications, and Research Insights

2-(Adamantan-1-yl)methylpiperidine (CAS No. 1061162-65-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research due to its adamantane-based framework. The adamantane moiety, known for its high stability and lipophilicity, enhances the compound's potential in drug design, particularly in targeting central nervous system (CNS) disorders. Researchers are increasingly exploring its derivatives for their bioavailability and blood-brain barrier permeability, making it a hot topic in neuropharmacology and medicinal chemistry.

The compound's synthetic versatility allows for modifications at the piperidine ring, enabling the development of novel analogs with tailored properties. Recent studies highlight its role in enzyme inhibition, particularly in kinase-targeted therapies, which are pivotal in cancer research and inflammatory diseases. Its molecular docking potential has also been investigated in computational chemistry, aligning with the growing demand for AI-driven drug discovery tools.

From an industrial perspective, 2-(Adamantan-1-yl)methylpiperidine is valued for its thermal stability and solubility profile, which are critical for formulation development. These attributes have spurred interest in its use as an intermediate in high-performance materials, such as polymeric coatings and additive manufacturing. The compound's compatibility with green chemistry principles further enhances its appeal, as industries prioritize sustainable synthesis methods.

Frequently asked questions about this compound include its synthetic routes, toxicity profile, and scalability for commercial production. Addressing these queries, recent advancements in catalytic hydrogenation and flow chemistry have optimized its synthesis, reducing byproducts and improving yields. Additionally, its regulatory status is often discussed, with compliance data indicating its suitability for research under standard safety protocols.

In the context of drug repurposing, 2-(Adamantan-1-yl)methylpiperidine has been studied for potential applications beyond its initial scope, such as in antiviral therapies. This aligns with global trends in pandemic preparedness, where researchers seek broad-spectrum compounds. Its structure-activity relationship (SAR) data is frequently cited in open-access journals, fostering collaboration across academia and industry.

To summarize, 2-(Adamantan-1-yl)methylpiperidine (CAS No. 1061162-65-9) represents a multifaceted compound with expanding relevance in life sciences and material engineering. Its integration into cutting-edge research and industrial workflows underscores its importance as a versatile building block for future innovations.